Cas no 28553-12-0 (Diisononyl phthalate)

Diisononyl phthalate Properties

Names and Identifiers

• di-'isononyl' phthalate, mixture of esters
• Di-isononyl phthalate
• di-isononyl orthophthalate
• Diisononyl Phthalate (mixture of branched chain isomers)
• Di-iso-nonyl phthalate (C9-alkyl ester isomer mix, mainly one isomer)
• Di-iso-nonyl phthalate (C9-alkyl ester isomer mix, mainly one isomer)neat
• Phthalic Acid Bis(3,5,5-Tri-Methylhexyl) Ester
• PLASTHALL DINP
• PLASTHALL? DINP
• 1,2-Benzenedicarboxylic acid, diisononyl ester
• di-''isononyl'' phthalate
• Diisononyl phthalate
• DINP
• DINP (mixture of branched chain isomers)
• Phthalic Acid Diisononyl Ester (mixture of branched chain isomers)
• Bis(7-methyloctyl) phthalate
• 1,2-Benzenedicarboxylic acid diisononyl ester
• Diisononylphthalate
• bis(7-methyloctyl) benzene-1,2-dicarboxylate
• DINP branched
• HBGGXOJOCNVPFY-UHFFFAOYSA-N
• Diisononyl phthalate, technical grade
• DSSTox_CID_2521
• DSSTox_RID_78653
• DSSTox_GSID_28665
• aromatic ester
• Phthalic Acid Bis(7-methyloctyl) Ester
• D78402
• Diisononyl Phthalate, Technical
• DTXSID60860420
• FT-0624987
• DIISONONYL PHTHALATE [INCI]
• Baylectrol 4200;ENJ 2065;Phthalisocizer DINP;
• Bis(7-methyloctyl)phthalate
• Enj 2065
• DSSTox_RID_76608
• NCGC00163810-02
• NS00010511
• AKOS015838981
• FT-0667184
• CHEBI:35459
• Bis(7-methyloctyl) phthalate #
• DSSTox_GSID_22521
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester
• CAS-68515-48-0
• SCHEMBL21592
• DINP [MI]
• PLASTOMOLL DINP
• W-104664
• Phthalic acid, bis-isononyl ester (technical)
• MFCD00044119
• AS-77000
• 28553-12-0
• 1,2-Benzenedicarboxylic acid, 1,2-diisononyl ester
• Q410393
• 1,2-Benzenedicarboxylic acid 1,2-diisononyl ester
• Tox21_200745
• Tox21_303462
• 20548-62-3
• MONOCIZER DINP
• CCRIS 7927
• CAS-28553-12-0
• Phthalic acid, bis(7-methyloctyl) ester
• PALATINOL DINP
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester (9CI); Phthalic acid, bis(7-methyloctyl) ester (7CI,8CI); 1-Octanol, 7-methyl-, phthalate (2:1) (8CI); Bis(7-methyloctyl) phthalate; Diisononyl phthalate; DINP
• NCGC00258299-01
• Tox21_202296
• NCGC00257365-01
• FT-0667185
• NCGC00259845-01
• EC 271-090-9
• Bis(7-methyloctyl)??phthalate, analytical standard
• DIISONONYL PHTHALATE [HSDB]
• VINYCIZER 90
• 68515-48-0
• BIDD:ER0440
• EINECS 271-090-9
• FT-0698830
• CHEMBL1905899
• 1,2-Benzenedicarboxylicacid, di-C8-10-branched alkyl esters, C9-rich
• DIACIZER DINP
• Phthalic acid, bis-isononyl ester (technical) 10 microg/mL in Cyclohexane
• NCGC00163810-01
• 1ST1158
• Diisononyl phthalate Solution in Hexane, 1000mug/mL
• 1ST1158-1000
• +Expand

• MDL： MFCD00044119
• InChIKey： HBGGXOJOCNVPFY-UHFFFAOYSA-N
• Inchi： 1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 418.30846
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 418.30831
• Heavy Atom Count: 30
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 7.21320
• PSA: 52.6
• Merck: 3290
• Refractive Index: n20/D1.485(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• Boiling Point: 252°C/5.3mmHg(lit.)
• Melting Point: -43°C(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 235 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Color/Form: Oily liquid
• Density: 0.98